2-((1-ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-[1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C25H26FN5O2S/c1-4-17-7-6-8-20(13-17)27-21(32)15-34-25-28-22-16(3)29-31(5-2)23(22)24(33)30(25)14-18-9-11-19(26)12-10-18/h6-13H,4-5,14-15H2,1-3H3,(H,27,32)
• InChI Key: FGEUIJVBIWRYFM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)F)N(N=C3C)CC
• Molecular Formula: C25H26FN5O2S
• Molecular Weight: 479.6 g/mol

Description

The compound “2-((1-ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-ethylphenyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Anticancer Potential

Research on structurally related compounds, such as fluoro-substituted benzo[b]pyrans and pyrimidine derivatives, indicates significant anticancer activity. For instance, compounds derived from 6-fluorobenzo[b]pyran demonstrated promising anticancer properties against lung, breast, and CNS cancer cell lines at low concentrations, showcasing their potential as novel anticancer agents (Hammam et al., 2005).

Antioxidant Activity

Pyrazole-acetamide derivatives have been synthesized and evaluated for their antioxidant activity. Studies revealed significant antioxidant properties through various assays, indicating the potential of these compounds in oxidative stress-related therapeutic applications (Chkirate et al., 2019).

Anti-inflammatory Activity

Compounds structurally similar to "2-((1-ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-ethylphenyl)acetamide" have been investigated for their anti-inflammatory potential. For example, novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides showed significant anti-inflammatory activity, highlighting the therapeutic potential of these compounds (Sunder et al., 2013).

Neuroinflammatory Imaging

Derivatives closely related to the chemical structure of interest have been used in the development of radioligands for imaging neuroinflammatory processes via PET scans. This demonstrates the compound's potential utility in diagnosing and studying neuroinflammatory diseases (Damont et al., 2015).

GyrB Inhibition and Antitubercular Activity

Thiazole-aminopiperidine hybrid analogues, sharing a common structural motif with the compound of interest, have shown promise as Mycobacterium tuberculosis GyrB inhibitors. These findings indicate a potential application in the development of new antitubercular drugs (Jeankumar et al., 2013).